Anethole
Anethole
Anethole appears as white crystals or a liquid. Odor of anise oil and a sweet taste. (NTP, 1992)
Cis-anethole is the cis-stereoisomer of anethole.
cis-Anethole is a natural product found in Scandix australis, Dictamnus albus, and other organisms with data available.
See also: Anise Oil (part of).
Cis-anethole is the cis-stereoisomer of anethole.
cis-Anethole is a natural product found in Scandix australis, Dictamnus albus, and other organisms with data available.
See also: Anise Oil (part of).
Brand Name:
Vulcanchem
CAS No.:
4180-23-8
VCID:
VC21254640
InChI:
InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3-8H,1-2H3/b4-3-
SMILES:
CC=CC1=CC=C(C=C1)OC
Molecular Formula:
C10H12O
Molecular Weight:
148.20 g/mol
Anethole
CAS No.: 4180-23-8
Cat. No.: VC21254640
Molecular Formula: C10H12O
Molecular Weight: 148.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Anethole appears as white crystals or a liquid. Odor of anise oil and a sweet taste. (NTP, 1992) Cis-anethole is the cis-stereoisomer of anethole. cis-Anethole is a natural product found in Scandix australis, Dictamnus albus, and other organisms with data available. See also: Anise Oil (part of). |
|---|---|
| CAS No. | 4180-23-8 |
| Molecular Formula | C10H12O |
| Molecular Weight | 148.20 g/mol |
| IUPAC Name | 1-methoxy-4-[(Z)-prop-1-enyl]benzene |
| Standard InChI | InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3-8H,1-2H3/b4-3- |
| Standard InChI Key | RUVINXPYWBROJD-ARJAWSKDSA-N |
| Isomeric SMILES | C/C=C\C1=CC=C(C=C1)OC |
| SMILES | CC=CC1=CC=C(C=C1)OC |
| Canonical SMILES | CC=CC1=CC=C(C=C1)OC |
| Boiling Point | 454.1 °F at 760 mmHg (NTP, 1992) 234 °C |
| Colorform | White crystals |
| Flash Point | 195 °F (NTP, 1992) 90.1 °C |
| Melting Point | 70.4 °F (NTP, 1992) 21.3 °C Liquid Molar Volume = 0.1507 cu m/kmol; Heat of Fusion @ Melting Point = 1.60E+7 J/kmol 22.5 °C |
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